Cas no 602261-83-6 (1-bromo-2-(isocyanomethyl)benzene)

• Product Name: 1-bromo-2-(isocyanomethyl)benzene
• CAS No: 602261-83-6
• MF: C₈H₆BrN
• MW: 196.043941020966
• CID: 6086376
• PubChem ID: 4546115
• Update Time: 2024-03-01

1-bromo-2-(isocyanomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(isocyanomethyl)benzene
• 602261-83-6
• SCHEMBL10175168
• EN300-1898034
• AKOS006276046
• GS-0374

• Inchi： 1S/C8H6BrN/c1-10-6-7-4-2-3-5-8(7)9/h2-5H,6H2
• InChI Key： USLJFUOADFXCOS-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1Br)[N+]#[C-]

Computed Properties

• Exact Mass: 194.96836g/mol
• Monoisotopic Mass: 194.96836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 4.4Ų